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Compound of Interest

Compound Name: ST-836

Cat. No.: B611022

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical substances are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential information on the disposal procedures for
substances identified as "836," based on available Safety Data Sheets (SDS). It is crucial to
correctly identify the specific "836" variant in your possession, as their hazardous properties
and disposal requirements differ significantly.

C 836: Flammable and Hazardous Liquid

Product Identity: C 836[1]

Primary Hazards: This substance is a highly flammable liquid and vapor. It is harmful if
swallowed or in contact with skin, causes serious eye damage, may cause an allergic skin
reaction, and is suspected of causing cancer. It can also cause drowsiness or dizziness.[1]

Hazard Summary
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Hazard Classification GHS Code Description
o Highly flammable liquid and

Flammable Liquid H225

vapor[1]
Acute Toxicity (Oral) H302 Harmful if swallowed[1]
Acute Toxicity (Dermal) H312 Harmful in contact with skin[1]
Skin Irritation H316 Causes mild skin irritation[1]
Serious Eye Damage H318 Causes serious eye damage[1]

) S May cause an allergic skin

Skin Sensitization H317 )

reaction[1]
Carcinogenicity H350 May cause cancer[1]

- . May cause drowsiness or
Specific Target Organ Toxicity H336 o
dizziness[1]

Proper Disposal Procedures

Waste materials should be disposed of in accordance with local, state, and federal regulations.
Due to its flammability and other hazardous properties, C 836 should not be disposed of down
the drain.

Recommended Disposal Workflow:
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C 836 Waste Generated

L

Collect in a designated, labeled,
closed, and compatible waste container.

Spill or Leak Occurs

Absorb spill with non-combustible
material (e.g., sand, earth).

y

Store in a cool, well-ventilated area
away from ignition sources.

Place absorbed material in a sealed
container for disposal.

Arrange for pickup by a licensed

hazardous waste disposal company.

Click to download full resolution via product page

Caption: Disposal workflow for C 836.

Experimental Protocols for Spills

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and
environmental contamination.

o Immediate Action: Evacuate the area and eliminate all ignition sources.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and respiratory protection.
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o Containment: For small spills, use a non-combustible absorbent material like sand or earth to
soak up the liquid.[2]

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste disposal.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.[1]

e Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.
836-P: No Clean Flux Pen

Product Identity: 836-P, No Clean Flux Pen[3][4][5]

Primary Hazards: This product is a highly flammable liquid and vapor. It can cause serious eye
irritation and may cause drowsiness or dizziness.[4]

Hazard Summary

Hazard Classification GHS Code Description

- Highly flammable liquid and
Flammable Liquid H225
vapor[4]

Eye Irritation H319 Causes serious eye irritation[4]

- . May cause drowsiness or
Specific Target Organ Toxicity H336 o
dizziness[4]

Proper Disposal Procedures

Dispose of the empty pen and any contaminated materials in accordance with local regulations.

Recommended Disposal Workflow:
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836-P Flux Pen is Empty

Consult local, state, and federal
waste disposal regulations.

Hazardous Waste?

If permitted, dispose of in If required, dispose of as
general waste. hazardous waste.

Click to download full resolution via product page

Caption: Disposal decision for 836-P Flux Pen.

Experimental Protocols for Spills

For spills involving the liquid content of the flux pen:

Remove Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3]

[4]

Ventilation: Use only outdoors or in a well-ventilated area.[3][4]

Containment: Absorb the spill with an inert material and place it in a suitable container for
disposal.[5]

Cleanup: Clean the spill area with soap and water.

C83600 / CDA 836: Red Brass Bronze Alloy

Product Identity: C83600, CDA 836, Red Brass Bronze Alloy[6][7][8][9]
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Primary Hazards: This is a solid metal alloy and does not present the same chemical hazards
as the liquid substances. However, dust and fumes generated during processing (e.g., grinding,
welding, melting) can be hazardous if inhaled. The alloy contains lead, which is a toxic heavy

metal.

Material Composition
Element Content (%)
Copper (Cu) 84.00 - 86.00[6][7]
Tin (Sn) 4.00 - 6.00[6][7]
Lead (Pb) 4.00 - 6.00[6][7]
Zinc (zn) 4.00 - 6.00[6][7]

Proper Disposal Procedures
As a solid metal, C83600 is typically recycled.

Recommended Disposal Workflow:

Scrap C83600 Alloy

'

Collect and segregate from
other metal scraps.

Contact a certified metal recycling

facility for pickup or drop-off.

Click to download full resolution via product page

Caption: Recycling workflow for C83600 Alloy.
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Safe Handling Protocols for Processing

When cutting, grinding, or melting this alloy, the following precautions should be taken:

Ventilation: Use local exhaust ventilation to control dust and fumes.

Respiratory Protection: Wear a NIOSH-approved respirator if ventilation is inadequate.

Eye Protection: Use safety glasses or a face shield.

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking to
avoid ingestion of lead dust.

Disclaimer: This information is based on publicly available Safety Data Sheets and is intended
for guidance purposes only. Always refer to the specific SDS for the product in your possession
and consult with your institution's Environmental Health and Safety (EHS) department for
detailed disposal instructions and compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. stabond.com [stabond.com]

. stabond.com [stabond.com]

. mgchemicals.com [mgchemicals.com]

. docs.rs-online.com [docs.rs-online.com]

. synergyelectronics.co.nz [synergyelectronics.co.nz]
. conex-casting.com [conex-casting.com]

. conexbronze.com [conexbronze.com]

. One moment, please... [brass-copper-castings.com]

°
(] (o] ~ (o)) )] EEN w N =

. C83600 Alloy, C836 Leaded red brass- Wieland Concast [concast.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b611022?utm_src=pdf-custom-synthesis
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/0836%20SDS.pdf
https://mgchemicals.com/downloads/msds/01%20English%20Can-USA%20SDS/sds-836-p.pdf
https://docs.rs-online.com/0596/0900766b815e1e66.pdf
https://www.synergyelectronics.co.nz/datasheets/sds-836-p.pdf
https://conex-casting.com/c83600-cda-836-red-brass-bronze-alloys/
https://www.conexbronze.com/catalogue/product/convert.php?id=%20C83600%20Copper%20Alloy%20CDA%20836%20Bronze%20alloy
https://www.brass-copper-castings.com/casting-alloys-copper-bronze-brass/c83600-leaded-red-brass.html
https://www.concast.com/c83600.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Navigating the Disposal of "836" Chemical Variants: A
Safety and Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611022#st-836-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b611022#st-836-proper-disposal-procedures
https://www.benchchem.com/product/b611022#st-836-proper-disposal-procedures
https://www.benchchem.com/product/b611022#st-836-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

